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Freguently Asked Questions: Undecane-1,11-diol

Q1: What are the basic properties of Undecane-1,11-diol? Undecane-1,11-diol (CAS 765-04-8) is a

linear aliphatic diol with an eleven-carbon chain and hydroxyl groups at both ends [1]. Its key properties are

summarized below.

Property

Specification / Value

Chemical Name

Molecular Formula

Molecular Weight

Physical State

Melting Point

Purity

1,11-Undecanediol, Undecane-1,11-diol [2] [1]
C11H2402 [2] [1]

188.31 g/mol [2] [1]

White to Light yellow powder to lump (at 20°C) [2]
61.0 to 65.0 °C [2]

>95.0% (GC) [2]

Q2: How should I store Undecane-1,11-diol? Proper storage is critical for maintaining the chemical's

stability. The following conditions are recommended [2]:
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e Temperature: Room temperature, but storage in a cool and dark place (<15°C) is recommended.
e Atmosphere: Store under an inert gas (e.g., nitrogen or argon), as the compound is air-sensitive.
e Condition to Avoid: Exposure to air.

Q3: What are the known hazards associated with this compound? According to the Globally
Harmonized System (GHS) of classification, Undecane-1,11-diol carries the following hazard statements

[1]:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.

Q4: What are the key safety precautions for handling? Under normal use conditions, it is generally

considered to have low acute toxicity, but standard laboratory safety practices must be followed [3] [1].

e Personal Protective Equipment (PPE): Avoid contact with skin, eyes, and respiratory tract [3].

¢ |In Case of Contact: If contact occurs, rinse immediately with plenty of water [3].

¢ General Handling: Always read and follow the relevant Safety Data Sheet (SDS) before use [3].
Operate in a well-ventilated area, such as a fume hood.

Q5: What is a common synthesis method for this compound? While the search results do not provide a
detailed step-by-step protocol, one referenced synthesis method involves the catalytic hydrogenation of
undecanedioic acid or its derivatives [1]. This process uses catalysts like Raney nickel or copper chromite

under elevated temperatures and pressures to reduce the carboxyl groups to primary alcohols [1].

Experimental Workflow: Storage & Handling

The diagram below outlines the core procedures for storing and handling Undecane-1,11-diol based on the

manufacturer's recommendations.
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Key Limitations and Recommendations

The search results lack some detailed information necessary for a complete technical guide. To ensure safety

in your experiments, I recommend you:

e Consult the Official SDS: Always obtain and review the most recent Safety Data Sheet from your
specific supplier, as it contains vital information on toxicology, first-aid, fire-fighting measures, and
ecological data that is missing from general sources [3] [2].

o Verify Purity and Lot Information: When ordering, check the Certificate of Analysis (C of A) for your
specific lot to confirm the exact purity and specifications, as these can vary [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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